3-(4-Bromophenyl)-5-(tosylmethyl)-1,2,4-oxadiazole

• IUPAC Name: 3-(4-bromophenyl)-5-[(4-methylphenyl)sulfonylmethyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C16H13BrN2O3S/c1-11-2-8-14(9-3-11)23(20,21)10-15-18-16(19-22-15)12-4-6-13(17)7-5-12/h2-9H,10H2,1H3
• InChI Key: ACYLJOBIRZGBEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)CC2=NC(=NO2)C3=CC=C(C=C3)Br
• Molecular Formula: C16H13BrN2O3S
• Molecular Weight: 393.3 g/mol

Description

This compound is an organic molecule that contains a bromophenyl group, a tosylmethyl group, and an oxadiazole ring. These types of compounds are often used in organic synthesis and may have various applications depending on their specific structures.

Molecular Structure Analysis

The molecular structure of this compound would likely include a bromophenyl group attached to an oxadiazole ring, with a tosylmethyl group also attached to the ring. The exact structure would depend on the positions of these groups on the ring.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its specific structure and the conditions under which the reactions are carried out.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, similar compounds have been described as having high physicochemical stability.

Scientific Research Applications

Materials Science and Crystal Engineering

The crystal packing and polymorphism of 4-Bromophenyl tosylmethyl oxadiazole are of interest. . Understanding these properties aids in designing functional materials.

Mechanism of Action

The mechanism of action of this compound would depend on its specific applications. For example, if it’s used as a reagent in organic synthesis, its mechanism of action would involve its reactions with other compounds.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future directions for research on this compound would depend on its potential applications. It could be used in the development of new synthetic methods or in the study of specific chemical reactions.